Cardiogenol C (hydrochloride)

• CAS No.: 671225-39-1
• Product Name: Cardiogenol C (hydrochloride)
• Molecular Formula: C13H16N4O2 • HCl
• Molecular Weight: 296.75 g/mol
• IUPAC Name: 2-[[2-(4-methoxyanilino)pyrimidin-4-yl]amino]ethanol;hydrochloride
• Standard InChI: InChI=1S/C13H16N4O2.ClH/c1-19-11-4-2-10(3-5-11)16-13-15-7-6-12(17-13)14-8-9-18;/h2-7,18H,8-9H2,1H3,(H2,14,15,16,17);1H
• Standard InChIKey: QQAHYSZVJLHCNA-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC2=NC=CC(=N2)NCCO.Cl
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC=CC(=N2)NCCO.Cl
• Description: Most tissues have an endogenous pool of progenitor cells to draw from upon injury. The adult heart, however, contains a limited number of undifferentiated cells and techniques to replicate these cells from other pluripotent tissues have thus far been nonselective and inefficient. Cardiogenol C is a diaminopyrimidine compound that induces the differentiation of MHC- (myosin heavy chain) positive cardiomyocytes from embryonic stem cells with an EC50 value of 0.1 µM. About 90% of embryonic stem cells treated with 0.25 µM cardiogenol C express the cardiac muscle cell specific transcription factors GATA-4, MEF2, and Nkx2.5 and display the characteristic beating behavior of differentiated cardiomyocytes.
• Synonyms: 2-[[2-[(4-methoxyphenyl)amino]-4-pyrimidinyl]amino]-ethanol
• Reference: 1.Wu, X.,Ding, S.,Ding, Q., et al. Small molecules that induce cardiomyogenesis in embryonic stem cells. Journal of the American Chemical Society 126(6), 1590-1591 (2004).
• PubChem Compound: 16078958
• Last Modified: Nov 11 2021